![molecular formula C18H21N3O2 B2652711 1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone CAS No. 2034580-88-4](/img/structure/B2652711.png)
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Synthesis and Characterization
Research on structurally similar compounds focuses on the synthesis and characterization of novel derivatives with potential applications in various fields. For instance, the synthesis of new pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents using citrazinic acid as a starting material has been explored. These studies involve complex synthetic pathways leading to compounds with significant biological activities, including antibacterial and antifungal properties (Hossan et al., 2012). Similar research endeavors aim to synthesize compounds with enhanced antimicrobial, anti-inflammatory, and other pharmacologically relevant activities, underscoring the importance of novel synthetic strategies in medicinal chemistry.
Antimicrobial and Anti-inflammatory Activities
Several studies have demonstrated the antimicrobial and anti-inflammatory activities of compounds synthesized from related chemical structures. These activities are crucial for developing new therapeutic agents against various infections and inflammatory conditions. The antimicrobial screening of synthesized compounds often reveals promising candidates for further development into drugs (Abdelriheem et al., 2017). Additionally, the anti-inflammatory potential of these compounds, comparable to established drugs like Prednisolone, highlights their significance in drug discovery and development (Amr et al., 2007).
Pharmacological Screening and Drug Development
The pharmacological screening of novel compounds synthesized from related chemical structures often involves evaluating their activities against various biological targets. This screening is critical in identifying compounds with potential therapeutic benefits. For example, studies have investigated compounds' cytotoxicity, anti-HSV1, and anti-HAV-MBB activities, providing valuable insights into their potential as antiviral agents (Attaby et al., 2006). Such research is instrumental in the early stages of drug development, guiding the selection of compounds for further investigation and development into effective treatments for various diseases.
properties
IUPAC Name |
2-(3-methylphenyl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-13-4-3-5-15(10-13)11-18(22)21-9-8-16(12-21)23-17-7-6-14(2)19-20-17/h3-7,10,16H,8-9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFWJNSTZJHNKCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)N2CCC(C2)OC3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(m-tolyl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.